2-Bromo-3-methylthiophene
Overview
Description
Synthesis Analysis
The synthesis of 2-Bromo-3-methylthiophene involves the bromination of 3-methyl thiophene with N-bromosuccinimide . Another synthesis method involves the reaction of glacial AcOH, acetic anhydride, and 3-methylthiophene .Molecular Structure Analysis
The molecular structure of 2-Bromo-3-methylthiophene is characterized by a five-membered ring containing sulfur and bromine atoms . The average mass of the molecule is 177.062 Da and the monoisotopic mass is 175.929520 Da .Chemical Reactions Analysis
The autopolymerization reaction is one of the synthesis methods of polythiophenes using halogenated thiophene derivatives . The products and reaction mechanism of the polymerization reaction of 2-bromo-3-methoxythiophene were analyzed by investigating the gas, liquid, and solid states using UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy .Physical And Chemical Properties Analysis
2-Bromo-3-methylthiophene has a refractive index of 1.572 (lit.) and a boiling point of 173-176 °C (lit.) . The density of the compound is 1.572 g/mL at 25 °C (lit.) .Scientific Research Applications
Application in Medicinal Chemistry
Specific Scientific Field
Medicinal Chemistry
Summary of the Application
2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are a potential class of biologically active compounds . These compounds play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Methods of Application or Experimental Procedures
The synthesis of thiophene derivatives involves heterocyclization of various substrates .
Results or Outcomes
Thiophene-based analogs have shown a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Application in Organic Semiconductors
Specific Scientific Field
Material Science
Summary of the Application
2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized in the advancement of organic semiconductors .
Results or Outcomes
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Application in the Synthesis of Pyrazolo Derivatives
Specific Scientific Field
Pharmaceutical Chemistry
Summary of the Application
2-Bromo-3-methylthiophene is used to prepare pyrazolo derivatives, which act as inhibitors of various viruses .
Methods of Application or Experimental Procedures
The synthesis of pyrazolo derivatives involves the reaction of 2-Bromo-3-methylthiophene with other reagents .
Results or Outcomes
The synthesized pyrazolo derivatives act as inhibitors of human enterovirus, coxsackievirus, echovirus, influenza virus, herpes simplex virus, and rhinovirus .
Application in the Synthesis of Poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene)
Specific Scientific Field
Polymer Chemistry
Summary of the Application
2-Bromo-3-methylthiophene is used in the preparation of poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene), a type of polymer .
Methods of Application or Experimental Procedures
The synthesis of this polymer involves the reaction of 2-Bromo-3-methylthiophene with other reagents .
Results or Outcomes
The synthesized polymer can be used in various applications, although the specific results or outcomes are not detailed in the source .
Application in the Synthesis of 2-bromo-3-(bromomethyl)thiophene
Specific Scientific Field
Organic Chemistry
Summary of the Application
2-Bromo-3-methylthiophene is used in the preparation of 2-bromo-3-(bromomethyl)thiophene, a lachrymatory compound .
Methods of Application or Experimental Procedures
The synthesis of this compound involves the reaction of 2-Bromo-3-methylthiophene with other reagents .
Results or Outcomes
The synthesized compound is a lachrymatory compound, which means it can cause tears or stinging of the eyes .
Application in the Synthesis of Oral α7 Nicotinic Receptor Agonists
Summary of the Application
2-Bromo-3-methylthiophene is used in the synthesis of oral α7 nicotinic receptor agonists .
Methods of Application or Experimental Procedures
The synthesis of these agonists involves the reaction of 2-Bromo-3-methylthiophene with other reagents .
Results or Outcomes
The synthesized agonists can act on the α7 nicotinic receptor, which has implications in various neurological disorders .
Application in the Synthesis of Halogenated Heterocycles
Summary of the Application
2-Bromo-3-methylthiophene is used in the preparation of halogenated heterocycles .
Methods of Application or Experimental Procedures
The synthesis of halogenated heterocycles involves the reaction of 2-Bromo-3-methylthiophene with other reagents .
Results or Outcomes
The synthesized halogenated heterocycles have various applications, although the specific results or outcomes are not detailed in the source .
Application in the Synthesis of Corrosion Inhibitors
Summary of the Application
2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized as corrosion inhibitors .
Results or Outcomes
Thiophene-mediated molecules have a prominent role as corrosion inhibitors .
Application in the Fabrication of Organic Light-Emitting Diodes (OLEDs)
Specific Scientific Field
Electronics
Summary of the Application
2-Bromo-3-methylthiophene is used in the synthesis of thiophene derivatives, which are utilized in the fabrication of OLEDs .
Results or Outcomes
Thiophene-mediated molecules have a prominent role in the advancement of OLEDs .
Safety And Hazards
Future Directions
2-Bromo-3-methylthiophene has been used in the preparation of poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene)) . It was also used in the preparation of 2-bromo-3-(bromomethyl)thiophene, a lachrymatory compound . The compound is used as a pharmaceutical intermediate and is used to prepare pyrazolo [3,4-d]pyrimidine derivatives as inhibitors of human enterovirus, coxsackievirus, echovirus, influenza virus, herpes simplex virus, and rhinovirus .
properties
IUPAC Name |
2-bromo-3-methylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrS/c1-4-2-3-7-5(4)6/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYJBWYBULYUKMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20162194 |
Source
|
| Record name | 2-Bromo-3-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20162194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-3-methylthiophene | |
CAS RN |
14282-76-9 |
Source
|
| Record name | 2-Bromo-3-methylthiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14282-76-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-3-methylthiophene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014282769 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-3-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20162194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-3-methylthiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.689 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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